Cas no 41110-27-4 (2-5-Pyrazinedicarboxamide)

• Product Name: 2-5-Pyrazinedicarboxamide
• CAS No: 41110-27-4
• Molecular Formula: C₆H₆N₄O₂
• Molecular Weight: 166.13744
• MDL: MFCD01236722
• CID: 835450
• PubChem ID: 14726136

2-5-Pyrazinedicarboxamide Properties

Names and Identifiers

• 2-5-Pyrazinedicarboxamide
• pyrazine-2,5-Dicarboxamide
• 2,5-Pyrazinedicarboxamide
• Pyrazin-2,5-dicarbamid
• Pyrazin-2,5-dicarbonsaeureamid
• pyrazine-2,5-diamide
• pyrazine-2,5-dicarboxylic acid diamide
• 41110-27-4
• AKOS015854431
• DB-027816
• SCHEMBL2635320
• DTXSID80563380
• TS-00135
• CS-M0628
• Pyrazine-2,5-dicarboxylic acid diamide

• MDL： MFCD01236722
• InChIKey： CLLHVSIBXXMHJI-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H6N4O2/c7-5(11)3-1-9-4(2-10-3)6(8)12/h1-2H,(H2,7,11)(H2,8,12)
• SMILES： NC(C1=CN=C(C(N)=O)C=N1)=O

Computed Properties

• Exact Mass: 166.04900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 166.04907545g/mol
• Heavy Atom Count: 12
• Complexity: 184
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.8
• Topological Polar Surface Area: 112Ų

Experimental Properties

• LogP: 0.07500
• PSA: 111.96000
• Melting Point: >300 ºC
• Solubility: Soluble (100 g/l) (25 º C),
• Density: 1.466±0.06 g/cm3 (20 ºC 760 Torr),

2-5-Pyrazinedicarboxamide Security Information

2-5-Pyrazinedicarboxamide Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%